Cas no 1343239-21-3 (3-[(3-aminophenyl)sulfanyl]-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-[(3-aminophenyl)sulfanyl]-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1343239-21-3
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• CID: 5779288
• PubChem ID: 62898060
• Update Time: 2025-06-08

3-[(3-aminophenyl)sulfanyl]-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-4220014
• AKOS012194455
• 3-[(3-aminophenyl)sulfanyl]-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 1343239-21-3

• Inchi： 1S/C9H10N4OS/c1-13-8(14)11-12-9(13)15-7-4-2-3-6(10)5-7/h2-5H,10H2,1H3,(H,11,14)
• InChI Key： LKDORSCHUZDYDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)C1=NNC(N1C)=O

Computed Properties

• Exact Mass: 222.05753213g/mol
• Monoisotopic Mass: 222.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96Ų

Additional information on 3-[(3-aminophenyl)sulfanyl]-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Recent Advances in the Study of 3-[(3-aminophenyl)sulfanyl]-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS: 1343239-21-3)

The compound 3-[(3-aminophenyl)sulfanyl]-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS: 1343239-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring both triazolone and aminophenyl moieties, has demonstrated promising biological activities in preliminary studies. Recent literature highlights its potential as a scaffold for developing novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug discovery.

Structural analysis reveals that the compound's unique configuration allows for multiple hydrogen bonding interactions, making it an attractive candidate for targeting various biological macromolecules. Computational docking studies published in 2023 suggest potential interactions with several kinase enzymes, particularly those involved in inflammatory pathways. The presence of the sulfanyl bridge enhances the compound's metabolic stability while maintaining favorable pharmacokinetic properties.

Recent synthetic improvements have been reported for 1343239-21-3, with new methodologies achieving higher yields (up to 78%) and improved purity (>98%). A 2024 study in the Journal of Medicinal Chemistry demonstrated an optimized three-step synthesis starting from commercially available 3-aminothiophenol, featuring a novel cyclization step under microwave irradiation conditions. These advances have facilitated more extensive biological evaluation of this compound.

Pharmacological screening has revealed interesting activity profiles. In vitro testing against a panel of Gram-positive bacteria showed MIC values in the range of 8-32 μg/mL, comparable to first-line antibiotics. More remarkably, the compound exhibited selective cytotoxicity against certain cancer cell lines (notably MDA-MB-231 breast cancer cells) with IC50 values around 12 μM, while showing minimal toxicity to normal fibroblast cells at concentrations up to 100 μM.

Mechanistic studies indicate that 3-[(3-aminophenyl)sulfanyl]-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one may function through multiple pathways, including moderate inhibition of topoisomerase II and interference with mitochondrial membrane potential. Researchers have noted that structural modifications at the 4-methyl position significantly influence biological activity, suggesting opportunities for further structure-activity relationship (SAR) exploration.

Current challenges in the development of this compound include improving its aqueous solubility and optimizing its metabolic stability for in vivo applications. Several research groups are actively working on prodrug strategies and formulation approaches to address these limitations. The compound's patent landscape shows increasing activity, with three new applications filed in 2023 covering various derivatives and therapeutic uses.

Future research directions are likely to focus on exploring the full therapeutic potential of this scaffold, particularly in combination therapies and targeted drug delivery systems. The compound's relatively simple structure and synthetic accessibility make it an attractive starting point for medicinal chemistry optimization programs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.